Cas no 874787-72-1 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 874787-72-1
• MF: C₁₆H₂₅NO₄S₂
• MW: 359.504002332687
• CID: 6316940
• PubChem ID: 16268902
• Update Time: 2025-11-01

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide
• N-butyl-N-(1,1-dioxothiolan-3-yl)-2,5-dimethylbenzenesulfonamide
• F2547-0097
• 874787-72-1
• SMR000811092
• Z147579872
• MLS001234752
• AKOS024659386
• AB00744209-01
• CHEMBL1377027
• HMS3032C13
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,5-dimethylbenzenesulfonamide

• Inchi： 1S/C16H25NO4S2/c1-4-5-9-17(15-8-10-22(18,19)12-15)23(20,21)16-11-13(2)6-7-14(16)3/h6-7,11,15H,4-5,8-10,12H2,1-3H3
• InChI Key： ZJKMWNYHMCGXAH-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CCCC)S(C1C=C(C)C=CC=1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 359.12250063g/mol
• Monoisotopic Mass: 359.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3Ų

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide

N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 874787-72-1, known as N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a sulfonamide group with a thiolane ring and alkyl substituents. The sulfonamide functional group is a key feature of this molecule, contributing to its versatile reactivity and potential for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of thiolane derivatives in medicinal chemistry due to their ability to modulate biological activities. The N-butyl and N-(1,1-dioxo-1λ6-thiolan-3-yl) substituents in this compound play a crucial role in determining its physicochemical properties and biological interactions. Researchers have explored the synthesis of similar compounds using novel methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance efficiency and scalability.

The 2,5-dimethylbenzene moiety in the structure provides additional stability and electronic modulation, making this compound suitable for applications in drug delivery systems. Recent advancements in nanotechnology have enabled the use of such compounds as stabilizing agents for drug nanoparticles, improving their bioavailability and reducing side effects. The integration of sulfonamide groups into such systems has been shown to enhance solubility and targeting capabilities.

In the field of materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced polymers and coatings. The thiolane ring contributes to the formation of robust polymer networks with excellent thermal and mechanical properties. Studies published in leading journals have demonstrated the use of similar compounds in creating self-healing materials, which are highly sought after in aerospace and automotive industries.

From an industrial perspective, the synthesis of N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide involves multi-step processes that require precise control over reaction conditions. Innovations in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been a focus area for researchers aiming to reduce environmental impact.

Emerging applications of this compound include its use as an intermediate in the production of agrochemicals with enhanced efficacy against pests and diseases. Field trials have shown promising results in terms of crop protection without adverse environmental effects. Additionally, its role as a building block for advanced organic electronics has been explored, particularly in the development of organic light-emitting diodes (OLEDs) with improved efficiency and stability.

In conclusion, N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 874787-72-1) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in driving innovation across diverse sectors.